Cas no 2228152-84-7 (1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol)

• Product Name: 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol
• CAS No: 2228152-84-7
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 6004044
• PubChem ID: 165638817
• Update Time: 2025-07-18

1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol
• 2228152-84-7
• EN300-1876869

• Inchi： 1S/C12H15F3O/c1-8(2)10(11(16)12(13,14)15)9-6-4-3-5-7-9/h3-8,10-11,16H,1-2H3
• InChI Key： IRNNIFWNQBKTDK-UHFFFAOYSA-N
• SMILES： FC(C(C(C1C=CC=CC=1)C(C)C)O)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol

Professional Introduction to Compound with CAS No. 2228152-84-7 and Product Name: 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol

The compound with the CAS number 2228152-84-7 and the product name 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol represents a significant advancement in the field of organofluorine chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine atoms in its molecular structure imparts distinct chemical properties, making it a subject of extensive research and development.

At the heart of this compound's appeal lies its trifluoromethyl group, which is a key structural motif in many modern drugs and agrochemicals. The trifluoromethyl group enhances the metabolic stability and lipophilicity of molecules, making them more effective in biological systems. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. The 4-methyl and 3-phenyl substituents further contribute to the compound's complexity and functionality, offering a versatile platform for chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, a 2023 review published in the Journal of Medicinal Chemistry emphasized the role of trifluoromethyl groups in improving drug candidates' bioavailability and target engagement. The compound in question aligns well with these trends, as its molecular design incorporates elements known to enhance binding affinity and metabolic resilience. This has spurred interest among researchers looking to develop next-generation therapeutics.

In the realm of pharmaceutical applications, 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol has shown promise as a building block for more complex molecules. Its structural framework can be modified to create novel scaffolds with improved pharmacological profiles. Researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for such high-value molecules underscores its significance in industrial chemistry.

Beyond pharmaceuticals, this compound has implications in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their unique properties, such as low friction coefficients and high thermal stability. The structural motifs present in 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol, particularly the trifluoromethyl group, make it a candidate for designing novel polymers and coatings that exhibit enhanced durability and performance.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled the efficient preparation of complex fluorinated structures that were once considered challenging. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework. These advances not only facilitate the production of 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol but also open doors for other innovative fluorinated derivatives.

Economic considerations also play a role in the adoption of this compound. As demand for fluorinated products grows, so does the need for cost-effective synthetic routes. The development of scalable processes for producing 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol is essential for its widespread use across industries. Collaborative efforts between academia and industry are likely to drive innovations that make this compound more accessible and affordable.

Environmental impact is another critical factor being evaluated alongside its chemical properties. While fluorinated compounds offer numerous benefits, their environmental footprint must be managed responsibly. Research is ongoing into greener synthetic methods that minimize waste and reduce energy consumption without compromising yield or purity. The sustainable production of 1,1,1-trifluoro-4-methyl-3-phenylpentan-2-ol will be crucial for ensuring its long-term viability.

Looking ahead, the future prospects for this compound appear promising. As our understanding of fluorine chemistry deepens, new applications are likely to emerge. The integration of computational modeling with experimental techniques will further accelerate the discovery process. By leveraging these tools effectively, 1, 1, 1-trifluoromethylofurther enhance our ability to design molecules with tailored properties.

In conclusion, 2228152, -84,7and its corresponding product name, 11, 11, 11-trifluoro, -4,methyl, -3,phenylpentan, -2,-ol, represent a significant contribution to modern chemistry. Their unique structural features make them valuable tools for researchers across multiple disciplines. As we continue to explore their potential applications, we can anticipate further breakthroughs that will shape the future of pharmaceuticals,* agrochemicals,*and advanced materials.*